N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)pyrrolidin-3-yl]methanesulfonamide

• IUPAC Name: N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)pyrrolidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C14H20N2O4S2/c1-21(17,18)15-13-7-8-16(10-13)22(19,20)14-6-5-11-3-2-4-12(11)9-14/h5-6,9,13,15H,2-4,7-8,10H2,1H3
• InChI Key: UDDMWDQLEKCDOQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1CCN(C1)S(=O)(=O)C2=CC3=C(CCC3)C=C2
• Molecular Formula: C14H20N2O4S2
• Molecular Weight: 344.5 g/mol

Description

N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)pyrrolidin-3-yl]methanesulfonamide is a complex organic compound that features a sulfonamide group attached to a pyrrolidine ring, which is further connected to an indane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)pyrrolidin-3-yl]methanesulfonamide typically involves multiple steps, starting from commercially available precursors. One common route involves the sulfonylation of a pyrrolidine derivative followed by the introduction of the indane moiety through a series of substitution reactions. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific solvents to achieve the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and the recycling of solvents and reagents.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)pyrrolidin-3-yl]methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or to convert double bonds to single bonds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions can vary widely depending on the desired transformation but often involve controlled temperatures, specific solvents, and catalysts.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce a wide range of functional groups, leading to a diverse array of derivatives.

Scientific Research Applications

N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)pyrrolidin-3-yl]methanesulfonamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: The compound may exhibit biological activity, making it a candidate for drug discovery and development. It could be tested for its effects on various biological targets, including enzymes and receptors.

Medicine: Potential medicinal applications include its use as a therapeutic agent for treating diseases or as a diagnostic tool.

Industry: In the industrial sector, the compound could be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)pyrrolidin-3-yl]methanesulfonamide depends on its specific application. In a biological context, the compound may interact with molecular targets such as enzymes, receptors, or ion channels, modulating their activity. The sulfonamide group can form hydrogen bonds with target proteins, while the indane and pyrrolidine moieties may contribute to binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other sulfonamide derivatives and indane-containing molecules. Examples include:

• N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)piperidin-3-yl]methanesulfonamide
• N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)morpholin-3-yl]methanesulfonamide

Uniqueness

N-[1-(2,3-dihydro-1H-inden-5-ylsulfonyl)pyrrolidin-3-yl]methanesulfonamide is unique due to its specific combination of functional groups and structural features. The presence of both the sulfonamide and indane moieties provides a distinct set of chemical and biological properties that can be exploited for various applications. Its unique structure allows for specific interactions with molecular targets, making it a valuable compound for research and development.